Cas no 166757-62-6 (2-Hydroxypyrimidine-5-carbaldehyde)

2-Hydroxypyrimidine-5-carbaldehyde is a versatile heterocyclic compound featuring both aldehyde and hydroxyl functional groups on a pyrimidine scaffold. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules and functional materials. The aldehyde group offers reactivity for condensation and nucleophilic addition reactions, while the hydroxyl group provides a site for further derivatization. This compound is often employed in the development of pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or precursor for more complex structures. Its well-defined reactivity profile and stability under standard conditions enhance its utility in research and industrial applications.

2-Hydroxypyrimidine-5-carbaldehyde structure

166757-62-6 structure

Product Name:2-Hydroxypyrimidine-5-carbaldehyde

CAS No:166757-62-6

MF:C₅H₄N₂O₂

MW:124.097460746765

MDL:MFCD10696897

CID:110798

PubChem ID:45080147

Update Time:2025-05-27

2-Hydroxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxaldehyde,1,2-dihydro-2-oxo-
- 1,2-dihydro-2-oxo-5-Pyrimidinecarboxaldehyde
- 2-oxo-1H-pyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 1,2-dihydro-2-oxo- (9CI)
- 2-HYDROXYPYRIMIDINE-5-CARBALDEHYDE
- oxopyrimidine-5-carbaldehyde
- AB58472
- AK199230
- 1,2-Dihydro-2-oxopyrimidine-5-carbaldehyde
- AKOS006304354
- 2-Oxo-1,2-dihydropyrimidine-5-carbaldehyde
- Hydroxypyrimidine-5-carbaldehyde
- MFCD10696897
- SCHEMBL21993012
- SCHEMBL5527918
- AS-42768
- SY243090
- A934347
- CS-0101862
- 166757-62-6
- 5-Pyrimidinecarboxaldehyde, 1,2-dihydro-2-oxo-
- DB-345493
- 2-Hydroxypyrimidine-5-carbaldehyde
- MDL： MFCD10696897
- Inchi： 1S/C5H4N2O2/c8-3-4-1-6-5(9)7-2-4/h1-3H,(H,6,7,9)
- InChI Key： SXSQXMJTKWVULJ-UHFFFAOYSA-N
- SMILES： O=C1N=CC(C=O)=CN1

Computed Properties

Exact Mass: 124.02732
Monoisotopic Mass: 124.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.5
XLogP3: -1

Experimental Properties

PSA: 58.53

2-Hydroxypyrimidine-5-carbaldehyde Pricemore >>

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